2,2-Dichloroethanimidamide

• CAS No.: 44301-22-6
• Molecular Formula: C2H4Cl2N2
• Molecular Weight: 126.97 g/mol
• IUPAC Name: 2,2-dichloroethanimidamide
• InChI: InChI=1S/C2H4Cl2N2/c3-1(4)2(5)6/h1H,(H3,5,6)
• InChI Key: IZRMJONVEVZERC-UHFFFAOYSA-N
• SMILES: C(C(=N)N)(Cl)Cl

Description

2,2-Dichloroethanimidamide (C₂H₅Cl₂N₂) is a nitrogen-containing disinfection by-product (DBP) tentatively identified in water treatment processes. Its structure features a dichlorinated ethanimidamide backbone, characterized by a central carbon atom bonded to two chlorine atoms, an amidine group (NH₂-C=NH), and a methylene group. This compound has been detected in tap water samples through non-targeted screening methods, where it was associated with chlorination reactions involving organic precursors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Ethanimidamides

a. 2,2-Dibromoethanimidamide (C₂H₅Br₂N₂)

• Structure : Bromine replaces chlorine atoms.
• Properties : Higher molecular weight and logP due to bromine’s larger atomic radius, leading to increased lipophilicity and reduced water solubility.
• Identification : Detected as DBP #5 (InChIKey: KWSQTQQYZJEWAM-UHFFFAOYSA-N) in chlorinated water, with distinct chromatographic behavior compared to its dichloro counterpart .
• Reactivity : Brominated analogs may exhibit enhanced reactivity in nucleophilic substitutions due to weaker C-Br bonds compared to C-Cl bonds.

b. N''-(Dichloromethyl)formamidine (C₂H₅Cl₂N₃)

• Structure : Isomeric to 2,2-dichloroethanimidamide, with a formamidine group (-NH-C(=NH)-) replacing the amidine.
• Properties : Similar molecular formula but distinct tautomeric forms. LogP and retention times differ, confirming unique physicochemical profiles .

Amino-Substituted Ethanimidamides

a. 2-(Dimethylamino)ethanimidamide Dihydrochloride (C₄H₁₁N₃·2HCl)

• Structure: Dimethylamino group (-N(CH₃)₂) replaces chlorine atoms.
• Properties: Enhanced water solubility due to the dihydrochloride salt form (InChIKey: GUEVAULORZITRU-UHFFFAOYSA-N). The dimethylamino group increases basicity, making it more reactive in protonation-dependent applications .
• Applications : Used in pharmaceutical synthesis as a building block for heterocyclic compounds.

b. 2-(1,3-Dioxoisoindol-2-yl)ethanimidamide Hydrochloride (C₁₀H₁₀ClN₃O₂)

• Structure : Phthalimide moiety fused to the ethanimidamide core.
• Properties : Aromatic π-system introduces steric hindrance and planar rigidity, affecting binding interactions. The hydrochloride salt improves solubility for biomedical applications .

Comparison with Functional Group Analogs

Chloroacetamides (e.g., Alachlor, Pretilachlor)

• Structure : Amide-linked chloroalkyl chains (e.g., CCl₂-CONH-aryl).
• Properties : Higher logP values (e.g., alachlor logP = 3.1) due to aromatic rings and alkyl chains.
• Applications: Herbicides targeting plant acetyl-CoA carboxylase, contrasting with 2,2-dichloroethanimidamide’s role as a non-intentional DBP .

Nitrogen Mustards (e.g., HN2)

• Structure : Bis(2-chloroethyl)amine groups.
• Properties : Potent alkylating agents used in chemotherapy, differing from amidine-based 2,2-dichloroethanimidamide in mechanism (DNA crosslinking vs. DBP formation) .

Research Implications

• Environmental Impact : Chlorinated ethanimidamides like 2,2-dichloroethanimidamide highlight the need for advanced water treatment methods to mitigate DBP formation .
• Structural-Activity Relationships : Halogen substitution (Cl vs. Br) and functional group variations (amidine vs. amide) critically influence reactivity, toxicity, and environmental fate.
• Analytical Challenges: Non-targeted screening methods must differentiate isomers (e.g., DBP #3 vs. #4) using high-resolution mass spectrometry and chromatographic retention times .